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Compound of Interest

Compound Name: 3-Bromoindazole

Cat. No.: B152527

Essential safety protocols and step-by-step disposal procedures for 3-Bromoindazole are
critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This
guide provides detailed information for researchers, scientists, and drug development
professionals on the proper handling, storage, and disposal of this halogenated organic
compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle 3-Bromoindazole with care
due to its potential hazards. The compound is classified as harmful if swallowed, can cause
skin and eye irritation, and may lead to respiratory irritation.[1][2]

Personal Protective Equipment (PPE): Always wear the appropriate PPE when handling 3-
Bromoindazole. This includes:

Eye Protection: Safety goggles or a face shield.[3][4]

Hand Protection: Nitrile gloves.[3][4]

Body Protection: A laboratory coat.[3][4]

Footwear: Closed-toe shoes.[3]

All handling of 3-Bromoindazole and its associated waste should be conducted within a
certified chemical fume hood to prevent the inhalation of dust or vapors.[3][5]
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Quantitative Data Summary

The following table summarizes key quantitative data for 3-Bromoindazole, derived from
safety data sheets.

Property Value Source
Molecular Formula C7HsBrN2

Molecular Weight 197.03 g/mol

Melting Point 143-147 °C

Form Solid

CAS Number 40598-94-5

Experimental Protocols for Disposal

Proper segregation and containment are the cornerstones of safe chemical waste disposal. As
a brominated organic compound, 3-Bromoindazole is classified as halogenated organic waste
and requires specific disposal procedures.

Disposal of Unused or Waste 3-Bromoindazole

o Segregation: Collect all solid and liquid waste containing 3-Bromoindazole in a designated
and clearly labeled "Halogenated Organic Waste" container.[3][4][5][6] Do not mix with non-
halogenated waste streams, as this can complicate and increase the cost of disposal.[4]

e Transfer:
o Solid Waste: Carefully transfer the solid material into the designated waste container.

o Liquid Waste: Pour liquid waste containing 3-Bromoindazole into the appropriate
halogenated liquid waste container.

o Container Management: Keep the waste container securely closed except when adding
waste.[3][4] To allow for expansion, do not fill the container beyond 90% of its capacity.[3]
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o Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA).

e Pickup: Once the container is full, arrange for its collection through your institution's
Environmental Health and Safety (EH&S) office or a licensed hazardous waste disposal
company.[3]

Decontamination of Empty Containers

Empty containers that previously held 3-Bromoindazole must be decontaminated before
disposal.

Triple Rinsing: Rinse the container three times with a suitable solvent, such as acetone or
ethanol.[4]

Rinsate Collection: The first rinsate must be collected and disposed of as "Halogenated
Organic Waste."[4]

Subsequent Rinsates: Depending on local and institutional regulations, the second and third
rinsates may be permissible to be disposed of down the drain with a large volume of water.
Always confirm your local guidelines before proceeding.[4]

Final Disposal: After triple rinsing, the decontaminated container can typically be disposed of
as regular laboratory glass or plastic waste.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Small Spills: If you are trained and have access to a spill kit, you can manage a small spill.
Use an inert absorbent material to contain and collect the spilled substance. The
contaminated absorbent material must then be placed in a sealed and labeled container for
disposal as hazardous waste.[3]

Large Spills: For large spills, evacuate the immediate area and promptly contact your
institution's emergency response team.[3]

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of 3-

Bromoindazole.
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Caption: Disposal workflow for 3-Bromoindazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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